rac-(3R,4R)-3-bromo-4-methoxy-3,4-dihydro-2H-1-benzopyran, trans
Overview
Description
Rac-(3R,4R)-3-bromo-4-methoxy-3,4-dihydro-2H-1-benzopyran, trans (RBMB) is an organic molecule that has been studied for its potential applications in scientific research. It is a chiral compound, meaning it has two different stereoisomers that are non-superimposable mirror images of each other. RBMB has been studied for its ability to act as a catalyst in chemical reactions, as well as its potential as a novel therapeutic agent.
Mechanism of Action
The exact mechanism of action of rac-(3R,4R)-3-bromo-4-methoxy-3,4-dihydro-2H-1-benzopyran, trans is not yet fully understood. However, it is believed to act as a catalyst in chemical reactions by forming a complex with the reactants, which helps to drive the reaction forward. Additionally, it has been proposed that rac-(3R,4R)-3-bromo-4-methoxy-3,4-dihydro-2H-1-benzopyran, trans may act as an inhibitor of certain enzymes, which could be useful in the treatment of certain diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(3R,4R)-3-bromo-4-methoxy-3,4-dihydro-2H-1-benzopyran, trans have not yet been extensively studied. However, it has been proposed that rac-(3R,4R)-3-bromo-4-methoxy-3,4-dihydro-2H-1-benzopyran, trans may have anti-inflammatory, anti-cancer, and neuroprotective effects. Additionally, it has been suggested that rac-(3R,4R)-3-bromo-4-methoxy-3,4-dihydro-2H-1-benzopyran, trans may be useful for the treatment of certain neurological disorders, such as Parkinson’s disease.
Advantages and Limitations for Lab Experiments
Rac-(3R,4R)-3-bromo-4-methoxy-3,4-dihydro-2H-1-benzopyran, trans has several advantages for use in laboratory experiments. It is a relatively stable compound, and is not easily degraded by heat or light. Additionally, it is a chiral compound, which makes it useful for the synthesis of chiral compounds. However, rac-(3R,4R)-3-bromo-4-methoxy-3,4-dihydro-2H-1-benzopyran, trans is not a very soluble compound, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for the study of rac-(3R,4R)-3-bromo-4-methoxy-3,4-dihydro-2H-1-benzopyran, trans. One potential direction is to further explore its potential therapeutic applications, such as its potential use as an anti-cancer agent or as a treatment for neurological disorders. Additionally, further research could be conducted to explore its potential use as a catalyst in chemical reactions. Finally, further research could be conducted to explore its potential biochemical and physiological effects.
Synthesis Methods
Rac-(3R,4R)-3-bromo-4-methoxy-3,4-dihydro-2H-1-benzopyran, trans can be synthesized by a two-step synthesis procedure. The first step involves the reaction of 3-bromo-4-methoxybenzaldehyde with ethyl acetoacetate in the presence of a base such as sodium ethoxide. This reaction results in the formation of a chiral intermediate, which is then reacted with an aryl triflate in the presence of a base such as potassium tert-butoxide to form the desired product, rac-(3R,4R)-3-bromo-4-methoxy-3,4-dihydro-2H-1-benzopyran, trans.
Scientific Research Applications
Rac-(3R,4R)-3-bromo-4-methoxy-3,4-dihydro-2H-1-benzopyran, trans has been studied for its potential applications in scientific research. It has been used as a catalyst in the synthesis of various compounds, such as chiral amines, amino acids, and peptides. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases, such as cancer and Parkinson’s disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-3-bromo-4-methoxy-3,4-dihydro-2H-1-benzopyran, trans involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-methoxyphenol", "ethyl bromoacetate", "sodium hydride", "3-bromo-4-methoxyphenylacetic acid", "thionyl chloride", "triethylamine", "3,4-dihydro-2H-1-benzopyran-3-carboxylic acid" ], "Reaction": [ "Step 1: Synthesis of ethyl 3-bromo-4-methoxyphenylacetate by reacting 4-methoxyphenol with ethyl bromoacetate in the presence of sodium hydride.", "Step 2: Hydrolysis of ethyl 3-bromo-4-methoxyphenylacetate to obtain 3-bromo-4-methoxyphenylacetic acid.", "Step 3: Synthesis of 3-bromo-4-methoxy-3,4-dihydro-2H-1-benzopyran by reacting 3-bromo-4-methoxyphenylacetic acid with thionyl chloride and triethylamine to obtain the corresponding acid chloride, which is then reacted with 3,4-dihydro-2H-1-benzopyran-3-carboxylic acid in the presence of triethylamine to obtain the desired product rac-(3R,4R)-3-bromo-4-methoxy-3,4-dihydro-2H-1-benzopyran, trans." ] } | |
CAS RN |
29392-90-3 |
Molecular Formula |
C10H11BrO2 |
Molecular Weight |
243.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
